Cas no 1417794-56-9 (tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate
• CAS No: 1417794-56-9
• MF: C₁₈H₂₅N₃O₂S
• MW: 347.475003004074
• CID: 2091877
• PubChem ID: 71303168
• Update Time: 2025-06-13

tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate
• tert-butyl 4-{[(1,2-benzothiazol-3-yl)amino]methyl}piperidine-1-carboxylate
• 4-(Benzo[d]isothiazol-3-ylaminomethyl)-piperidine-1-carboxylic acid tert-butyl ester
• DB-218474
• tert-Butyl4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate
• AKOS024463167
• 1417794-56-9

• MDL： MFCD22631654
• Inchi： 1S/C18H25N3O2S/c1-18(2,3)23-17(22)21-10-8-13(9-11-21)12-19-16-14-6-4-5-7-15(14)24-20-16/h4-7,13H,8-12H2,1-3H3,(H,19,20)
• InChI Key： ONVFBVQVUKWUJH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)NCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 347.16674822Da
• Monoisotopic Mass: 347.16674822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.7Ų

Additional information on tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate (CAS No. 1417794-56-9)

Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate, a compound with the CAS number 1417794-56-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal research. The structural complexity of Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate makes it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a piperidine ring provides a stable backbone for further chemical modifications, while the benzo[d]isothiazole moiety introduces additional pharmacophoric elements that can interact with biological targets. These features make Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The piperidine scaffold, in particular, has been extensively studied for its role in enhancing the bioavailability and binding affinity of potential therapeutic agents. The benzo[d]isothiazole component further enriches the pharmacological profile of this compound by adding layers of complexity that can be exploited for targeted drug delivery.

One of the most exciting aspects of Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate is its potential application in the treatment of neurodegenerative diseases. Current research indicates that compounds with similar structural motifs may interact with specific receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure to optimize binding interactions has opened up new avenues for drug discovery.

The synthesis of Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only enhance the scalability of production but also allow for the introduction of diverse functional groups tailored to specific biological targets.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Its ability to modulate neurotransmitter activity suggests that it may have therapeutic benefits in disorders characterized by dysregulation of these systems. Additionally, its structural stability under various physiological conditions makes it a robust candidate for further development into a clinical drug.

The role of computational modeling and high-throughput screening has been instrumental in identifying potential lead compounds like Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate. By leveraging computational tools, researchers can predict how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

Future directions in the study of this compound include exploring its interactions with other biological targets and evaluating its potential as an intermediate in the synthesis of more complex molecules. The versatility of its structural framework allows for numerous modifications, which could lead to the development of a family of related compounds with enhanced pharmacological properties.

The impact of such discoveries on global health is significant. By providing new tools for researchers to develop innovative treatments, compounds like Tert-butyl 4-((benzo[d]isothiazol-3-ylamino)methyl)piperidine-1-carboxylate contribute to advancements that can improve patient outcomes and quality of life. As research continues, it is expected that more applications will be uncovered, further solidifying its importance in pharmaceutical chemistry.